Cas no 1804837-20-4 (3-(Fluoromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Fluoromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine
• CAS No: 1804837-20-4
• MF: C₈H₆F₄INO₂
• MW: 351.036828517914
• CID: 4833513
• Update Time: 2025-05-19

3-(Fluoromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4INO2/c1-15-5-2-6(16-8(10,11)12)14-7(13)4(5)3-9/h2H,3H2,1H3
• InChI Key： ZHVLLPKDXLZSSK-UHFFFAOYSA-N
• SMILES： IC1=C(CF)C(=CC(=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 3.2
• Topological Polar Surface Area: 31.4

Additional information on 3-(Fluoromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine

Introduction to 3-(Fluoromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine (CAS No. 1804837-20-4)

3-(Fluoromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine (CAS No. 1804837-20-4) is a highly versatile and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of fluorinated and iodinated functionalities, offers a broad spectrum of applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(Fluoromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine is composed of a pyridine ring substituted with a fluoromethyl group, an iodo group, a methoxy group, and a trifluoromethoxy group. The presence of these diverse functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for various research and development activities.

In recent years, the interest in 3-(Fluoromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine has been driven by its potential as a building block in the synthesis of bioactive compounds. The fluorinated and iodinated moieties are known to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug design. Additionally, the methoxy and trifluoromethoxy groups contribute to the electronic properties of the molecule, influencing its reactivity and binding affinity to biological targets.

The synthesis of 3-(Fluoromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the sequential introduction of the substituents onto the pyridine ring. For instance, starting from a simple pyridine derivative, the methoxy group can be introduced via methylation, followed by the addition of the trifluoromethoxy group through electrophilic substitution. The fluoromethyl group can be introduced using suitable fluorinating agents, and finally, the iodo group can be added through iodination reactions.

The biological activity of 3-(Fluoromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine has been extensively studied in various contexts. Research has shown that this compound exhibits potent activity against several types of cancer cells, including those resistant to conventional therapies. The mechanism of action is believed to involve multiple pathways, such as inhibition of cell proliferation, induction of apoptosis, and modulation of signaling pathways involved in cell survival and growth.

Beyond its anticancer properties, 3-(Fluoromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine has also shown promise in other therapeutic areas. For example, studies have demonstrated its potential as an antiviral agent against certain RNA viruses. The compound's ability to interfere with viral replication processes makes it a valuable lead for developing new antiviral drugs.

In addition to its direct therapeutic applications, 3-(Fluoromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine serves as an important intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile starting material for constructing libraries of compounds with diverse biological activities. This versatility is particularly valuable in high-throughput screening campaigns aimed at identifying new drug candidates.

The safety profile of 3-(Fluoromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine is another critical aspect that has been thoroughly investigated. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, like any chemical compound used in pharmaceutical research, it is essential to conduct comprehensive safety assessments to ensure its safe use in clinical settings.

In conclusion, 3-(Fluoromethyl)-2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine (CAS No. 1804837-20-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups endows it with valuable chemical and biological properties, making it an attractive target for further exploration and development. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.